Cas no 932474-85-6 (1(2H)-Pyridineacetamide, 3-cyano-N-(3,4-dimethylphenyl)-4,6-dimethyl-2-oxo-)

• Product Name: 1(2H)-Pyridineacetamide, 3-cyano-N-(3,4-dimethylphenyl)-4,6-dimethyl-2-oxo-
• CAS No: 932474-85-6
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 5442068
• Update Time: 2025-05-30

1(2H)-Pyridineacetamide, 3-cyano-N-(3,4-dimethylphenyl)-4,6-dimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridineacetamide, 3-cyano-N-(3,4-dimethylphenyl)-4,6-dimethyl-2-oxo-

• Inchi： 1S/C18H19N3O2/c1-11-5-6-15(8-12(11)2)20-17(22)10-21-14(4)7-13(3)16(9-19)18(21)23/h5-8H,10H2,1-4H3,(H,20,22)
• InChI Key： ZYJOCJFTQQODRN-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=C(C)C(C)=C2)=O)C(C)=CC(C)=C1C#N

Additional information on 1(2H)-Pyridineacetamide, 3-cyano-N-(3,4-dimethylphenyl)-4,6-dimethyl-2-oxo-

1(2H)-Pyridineacetamide, 3-cyano-N-(3,4-dimethylphenyl)-4,6-dimethyl-2-oxo- (CAS No. 932474-85-6)

1(2H)-Pyridineacetamide, 3-cyano-N-(3,4-dimethylphenyl)-4,6-dimethyl-2-oxo- (CAS No. 932474-85-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its complex molecular framework, which includes a pyridine ring, a cyano group, and multiple methyl substituents. These structural features contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The pyridine ring is a fundamental component of many biologically active molecules and is known for its ability to participate in various pharmacological interactions. In the case of 1(2H)-Pyridineacetamide, 3-cyano-N-(3,4-dimethylphenyl)-4,6-dimethyl-2-oxo-, the presence of the pyridine ring enhances its solubility and stability, making it suitable for use in both in vitro and in vivo studies. The cyano group is another key feature of this compound, known for its electron-withdrawing properties and ability to modulate biological activity. This group can influence the compound's reactivity and binding affinity to specific targets.

The methyl substituents on the pyridine ring and the phenyl group contribute to the overall hydrophobicity of the molecule, which can affect its membrane permeability and distribution within biological systems. These substituents also play a crucial role in determining the compound's selectivity and potency towards specific biological targets. The N-(3,4-dimethylphenyl) moiety further enhances the compound's lipophilicity and can influence its binding to receptors or enzymes involved in various physiological processes.

Recent studies have highlighted the potential of 1(2H)-Pyridineacetamide, 3-cyano-N-(3,4-dimethylphenyl)-4,6-dimethyl-2-oxo- as a lead compound for the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1(2H)-Pyridineacetamide, 3-cyano-N-(3,4-dimethylphenyl)-4,6-dimethyl-2-oxo- has also been investigated for its potential anticancer properties. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer. These findings open up new avenues for developing targeted therapies that can selectively kill cancer cells while sparing normal cells.

The pharmacokinetic profile of 1(2H)-Pyridineacetamide, 3-cyano-N-(3,4-dimethylphenyl)-4,6-dimethyl-2-oxo- has also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects. Ongoing efforts are focused on developing prodrugs or analogs that can enhance these properties while maintaining or improving the compound's biological activity.

In conclusion, 1(2H)-Pyridineacetamide, 3-cyano-N-(3,4-dimethylphenyl)-4,6-dimethyl-2-oxo- (CAS No. 932474-85-6) represents an exciting opportunity for advancing our understanding of complex biological processes and developing new therapeutic strategies. Its unique structural features and diverse biological activities make it a valuable tool for researchers in medicinal chemistry and related fields. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, this compound is likely to play an increasingly important role in drug discovery and development.